Tetraboretane

• Molecular Formula: B4H4
• Molecular Weight: 47.3 g/mol
• IUPAC Name: tetraboretane
• InChI: InChI=1S/B4H4/c1-2-4-3-1/h1-4H
• InChI Key: HQGQIHKCIFSJKV-UHFFFAOYSA-N
• Canonical SMILES: B1BBB1

Description

Cyclotetraborane is a member of boranes, a polyboron hydride and a homomonocyclic compound.

Scientific Research Applications

• Thermoluminescent Properties : Lithium tetraborate has been a focus of scientific interest since the 1960s due to its thermoluminescence property. It's used in surface acoustic wave devices, sensors, and laser technology. This study details its synthesis, doping with metals, and the resulting thermoluminescent response (Pekpak, Yılmaz, & Ozbayoglu, 2011).

• Hydrogen Storage Materials : Tetrahydroborates are known for their high hydrogen density, making them potential materials for hydrogen storage in mobile applications. The study summarized and discussed their structure, stability, and hydrogen diffusion properties (Züttel, Borgschulte, & Orimo, 2007).

• Synthesis of Tetraphenylenes : Tetraphenylenes have potential applications in materials science, supramolecular chemistry, and asymmetric catalysis. This study presents a method for their synthesis from 2-iodobiphenyls via Pd-catalyzed C-H activation, highlighting its practical utility for further research in this field (Jiang, Zhang, Chen, Zhou, & Zhang, 2016).

• Electromechanical Actuators : Tetra(2,3-thienylene) is investigated for its potential in single polymeric electromechanical actuators. The study explores its redox-induced dimensional changes and its applicability as a building block for these actuators (Marsella, Reid, Estassi, & Wang, 2002).

• Cleaving Dihydrogen with Tetra(o-tolyl)diborane(4) : This study discusses the synthesis and characterization of Tetra(o-tolyl)diborane(4), demonstrating its ability to cleave H-H and B-B bonds when exposed to hydrogen. The findings suggest potential applications in chemical reactions and material science (Tsukahara, Asakawa, Lee, Lin, & Yamashita, 2017).